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Compound of Interest

Compound Name: SJ995973

Cat. No.: B12429959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of SJ995973, a potent and selective proteolysis-targeting chimera (PROTAC)

designed to degrade Bromodomain and Extra-Terminal (BET) family proteins. Adherence to this

protocol is crucial for ensuring the stability, and activity of the compound in downstream

applications.

Introduction to SJ995973
SJ995973 is a bifunctional molecule that induces the degradation of BET proteins, including

BRD2, BRD3, and BRD4, by hijacking the body's own ubiquitin-proteasome system.[1][2][3] It

achieves this by simultaneously binding to a BET protein and an E3 ubiquitin ligase, thereby

forming a ternary complex that leads to the ubiquitination and subsequent degradation of the

target BET protein by the proteasome.[4][5][6] This event-driven mechanism of action makes

PROTACs like SJ995973 highly potent, often at picomolar concentrations, in inhibiting cellular

processes driven by these proteins.[2][3]

Physicochemical and Solubility Data
Proper preparation of SJ995973 stock solutions begins with an understanding of its physical

and chemical properties. This data is essential for accurate concentration calculations and for

selecting the appropriate solvent.
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Property Value Reference

Molecular Weight 730.28 g/mol [1][2][7]

Formula C37H40ClN7O5S [1][2][7]

CAS Number 2882065-25-8 [1][2][7]

Appearance Off-white to light yellow solid [7]

Solubility in DMSO 100 mg/mL (136.93 mM) [7]

Experimental Protocol: Preparation of a 10 mM
SJ995973 Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of SJ995973 in dimethyl

sulfoxide (DMSO).

Materials:

SJ995973 powder

Anhydrous/dry Dimethyl Sulfoxide (DMSO), newly opened[7]

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Procedure:

Equilibration: Allow the vial of SJ995973 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of SJ995973 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 7.30
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mg of SJ995973.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mM x 0.001 L x 730.28 g/mol = 7.30 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed SJ995973
powder. For a 10 mM solution, if you weighed 7.30 mg, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

Sonication (if necessary): If the compound does not fully dissolve with vortexing, place the

vial in an ultrasonic bath for 5-10 minutes.[7] Visually inspect the solution to ensure it is clear

and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1][8]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[7][8] Ensure the vials are tightly sealed and protected

from light.

Storage and Stability
The stability of the SJ995973 stock solution is critical for reproducible experimental results.

Storage Condition Duration Recommendations Reference

-80°C 6 months
Recommended for

long-term storage.
[7][8]

-20°C 1 month
Suitable for short-term

storage.
[1][7][8]
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Hygroscopicity of DMSO: DMSO is hygroscopic and will readily absorb moisture from the air.

The presence of water can significantly impact the solubility of SJ995973.[7] It is imperative

to use newly opened, anhydrous grade DMSO for stock solution preparation.

Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles as this can lead to degradation of the

compound. Aliquoting into single-use volumes is highly recommended.[1][8]

Protection from Light: Store the stock solution protected from light to prevent

photodegradation.[7]

Diagrams
Signaling Pathway of SJ995973 (PROTAC)

Cellular Environment

SJ995973
(PROTAC)

Ternary Complex
(BET-SJ995973-E3)BET Protein

(e.g., BRD4)

E3 Ubiquitin
Ligase

Poly-ubiquitinated
BET Protein

Ubiquitination

Ubiquitin

26S Proteasome
Recognition Degraded BET

Fragments
Degradation

Click to download full resolution via product page

Caption: Mechanism of action of SJ995973 as a PROTAC.
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Caption: Workflow for preparing SJ995973 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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